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Compound of Interest

Compound Name: Palmitoyl Serinol

Cat. No.: B137549 Get Quote

Synthesis of Palmitoyl Serinol for Research
Applications
Introduction
Palmitoyl Serinol, also known as N-(1,3-dihydroxypropan-2-yl)hexadecanamide, is a synthetic

N-acylated amino alcohol that functions as a structural analog of ceramide.[1] As a ceramide

mimic, Palmitoyl Serinol has been shown to induce apoptosis in cancer cells, highlighting its

potential as a tool for cancer research and drug development.[1] Its mechanism of action

involves the activation of protein kinase C zeta (PKCζ), a key enzyme in cellular signaling

pathways related to cell survival and apoptosis.[1][2] This document provides a detailed

protocol for the chemical synthesis of Palmitoyl Serinol for research purposes, including its

purification and characterization, as well as an overview of its biological applications and

associated signaling pathways.
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Property Value Reference

Molecular Formula C₁₉H₃₉NO₃ [3]

Molecular Weight 329.5 g/mol

IUPAC Name
N-(1,3-dihydroxypropan-2-

yl)hexadecanamide

CAS Number 126127-31-9

Appearance White to off-white solid

Solubility Slightly soluble in DMF

Experimental Protocols
Synthesis of Palmitoyl Serinol
This protocol describes the N-acylation of serinol with palmitoyl chloride.

Materials:

Serinol (2-amino-1,3-propanediol)

Palmitoyl chloride

Triethylamine (TEA) or other suitable base

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated aqueous solution

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄), anhydrous

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexane/Ethyl Acetate or Chloroform/Methanol mixtures)
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Solvents for recrystallization (e.g., Ethyl acetate/Hexane)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Glassware for chromatography

Filtration apparatus

Melting point apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve serinol (1.0 eq) and

triethylamine (1.1-1.5 eq) in anhydrous dichloromethane. Cool the mixture to 0 °C in an ice

bath with stirring.

Addition of Palmitoyl Chloride: Dissolve palmitoyl chloride (1.0-1.1 eq) in anhydrous

dichloromethane and add it dropwise to the serinol solution over a period of 30-60 minutes

using a dropping funnel. Maintain the temperature at 0 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the

consumption of the starting material.

Work-up:
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Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to obtain the crude product.

Purification:

Column Chromatography: Purify the crude product by silica gel column chromatography.

The appropriate eluent system will depend on the polarity of the product, but a gradient of

ethyl acetate in hexane or methanol in chloroform is commonly used.

Recrystallization: Alternatively, the crude product can be purified by recrystallization from a

suitable solvent system, such as ethyl acetate/hexane. Dissolve the crude product in a

minimal amount of hot ethyl acetate and add hexane until turbidity is observed. Allow the

solution to cool slowly to form crystals. Collect the crystals by filtration and wash with cold

hexane.

Drying: Dry the purified Palmitoyl Serinol under vacuum to remove any residual solvent.

Characterization of Palmitoyl Serinol
1. Thin Layer Chromatography (TLC):

Stationary Phase: Silica gel 60 F₂₅₄

Mobile Phase: Chloroform/Methanol (e.g., 9:1 v/v)

Visualization: Potassium permanganate stain or iodine vapor.

2. Mass Spectrometry (MS):

Technique: Electrospray Ionization (ESI-MS)
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Expected [M+H]⁺: m/z 330.3

Precursor Ion (m/z) Fragment Ions (m/z)

330.3 312.3, 313.2, 252.9

Data obtained from PubChem MS/MS spectrum.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR (400 MHz, CDCl₃): Expected signals would include a triplet for the terminal methyl

group of the palmitoyl chain, multiplets for the methylene groups of the fatty acid chain,

signals for the methine and methylene protons of the serinol backbone, and a broad signal

for the amide proton.

¹³C NMR (100 MHz, CDCl₃): Expected signals would include a carbonyl carbon for the

amide, signals for the carbons of the serinol backbone, and multiple signals for the carbons

of the palmitoyl chain.

Note: Detailed NMR data should be compared with literature values if available, or fully

assigned based on 2D NMR experiments (COSY, HSQC, HMBC) for novel compounds.

Application Notes
Palmitoyl Serinol serves as a valuable research tool for studying cellular processes regulated

by ceramides, particularly apoptosis. As a cell-permeable ceramide analog, it can be used to

investigate the downstream signaling events of ceramide accumulation.

Induction of Apoptosis in Cancer Cell Lines
Palmitoyl Serinol has been demonstrated to induce apoptosis in neuroblastoma cells.

Researchers can utilize this compound to:

Investigate the molecular mechanisms of apoptosis in various cancer cell types.

Screen for potential synergistic effects with other anti-cancer agents.

Study the role of the PKCζ signaling pathway in cancer cell death.
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Study of Ceramide-Mediated Signaling Pathways
Given its role as a ceramide mimic, Palmitoyl Serinol is a useful probe for dissecting the

complex signaling networks involving ceramides. It can be employed to:

Activate the ceramide signaling pathway in a controlled manner.

Identify novel downstream targets of ceramide signaling.

Elucidate the role of specific enzymes, such as PKCζ, in mediating ceramide's effects.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Workflow for the synthesis of Palmitoyl Serinol.
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Palmitoyl Serinol-Induced Apoptosis Signaling Pathway
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Caption: Simplified signaling pathway of Palmitoyl Serinol-induced apoptosis.

Conclusion
This document provides a comprehensive guide for the synthesis and application of Palmitoyl
Serinol in a research setting. The detailed protocols and application notes are intended to

facilitate the use of this valuable chemical tool for investigating ceramide-mediated cellular

processes, particularly apoptosis. The provided diagrams offer a visual representation of the

synthetic workflow and the key signaling pathway involved in its biological activity. Researchers

are encouraged to consult the cited literature for further details and to adapt the protocols as

necessary for their specific experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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